Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate

• IUPAC Name: ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• InChI: InChI=1S/C11H9FN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3
• InChI Key: JPHYBXRGMMEZJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NO1)C2=CC=CC=C2F
• Molecular Formula: C11H9FN2O3
• Molecular Weight: 236.20 g/mol
• CAS No.: 1018125-37-5

Description

Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate is a useful research compound. Its molecular formula is C11H9FN2O3 and its molecular weight is 236.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Biological Activities : Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, which include the oxadiazole nucleus, have been investigated for their antimicrobial, antilipase, and antiurease activities. Some derivatives were found to possess significant antimicrobial activity against test microorganisms (Başoğlu et al., 2013).

• Building Blocks in Medicinal Chemistry : Ethyl 5-trichloromethyl-1,2,4-oxadiazole-3-carboxylate, a related compound, serves as a versatile building block in medicinal chemistry. It can be modified by various nucleophiles to form biologically relevant molecules (Jakopin, 2018).

• Antihypertensive Activity : Derivatives of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid have shown antihypertensive activity in animal models. This indicates potential applications in cardiovascular drug development (Santilli & Morris, 1979).

• Inhibitory Activity Against Xanthine Oxidase : Compounds derived from ethyl 3-phenyl-1H-pyrazole-5-carboxylate, related to the oxadiazole class, have demonstrated in vitro xanthine oxidase inhibitory activity, which could be relevant in the treatment of gout or related conditions (Qi et al., 2015).

• Insecticidal Activities : Novel 2-fluorophenyl-5-aryl/cyclopropyl-1,3,4-oxadiazoles have been synthesized and evaluated for their insecticidal properties, indicating potential applications in pest control (Shi et al., 2000).

• Cytotoxic Evaluation for Cancer Research : Derivatives containing the 1,3,4-oxadiazole moiety have been synthesized and assessed for their anticancer properties, with some compounds showing notable cytotoxicity against cancer cell lines (Adimule et al., 2014).

• Crystal Structure Analysis : Studies on the crystal structure of various ethyl oxadiazole derivatives provide insights into their molecular configurations, which is crucial for understanding their potential applications in drug design (Beltrame et al., 1993).

• Antibacterial Activities : Some 1,3,4-oxadiazole derivatives have shown remarkable antibacterial activities, indicating potential use in developing new antimicrobial agents (Jafari et al., 2017).

Mechanism of Action

If the compound is a drug or pesticide, its mechanism of action in the body or target organism is studied.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. It also includes precautions to be taken while handling the compound.

Future Directions

This involves discussing potential applications of the compound in various fields like medicine, agriculture, and industry. It also includes discussing areas of research that could be explored.